Cas no 269410-09-5 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine)

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine structure
269410-09-5 structure
Product Name:3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine
CAS No:269410-09-5
MF:C13H20BNO2
MW:233.11440372467
MDL:MFCD01632209
CID:247956
PubChem ID:2773206
Update Time:2025-04-19

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 3-Aminomethylphenylboronicacidpinacolester
    • (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine
    • (3‐(4,4,5,5‐tetramethyl‐1,3,2‐dioxaborolan‐2‐yl)phenyl)methanamine
    • 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine
    • EN300-320244
    • 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine
    • CS-0356448
    • 269410-09-5
    • [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine
    • AKOS025293526
    • XCHQBFQWVQIKJA-UHFFFAOYSA-N
    • AB09484
    • [3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHANAMINE
    • SCHEMBL1331631
    • MDL: MFCD01632209
    • Inchi: 1S/C13H20BNO2/c1-12(2)13(3,4)17-14(16-12)11-7-5-6-10(8-11)9-15/h5-8H,9,15H2,1-4H3
    • InChI Key: XCHQBFQWVQIKJA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(CN)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 233.159
  • Monoisotopic Mass: 233.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanamine Pricemore >>

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